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Cat. No.: S548594

Get Quote

Chemical Structure and Identifiers

The table below summarizes the key chemical identifiers for Amonafide and its dihydrochloride salt.

Property Amonafide (Base Compound) Amonafide Dihydrochloride

CAS
Number

69408-81-7 [1] [2] 150091-68-2 [3] [4]

Molecular
Formula

C₁₆H₁₇N₃O₂ [1] C₁₆H₁₉Cl₂N₃O₂ [3] [4]

Molecular
Weight

283.33 g/mol [1] [2] 356.25 g/mol [4]

IUPAC
Name

5-amino-2-[2-(dimethylamino)ethyl]-1H-

benzo[de]isoquinoline-1,3(2H)-dione [1]

5-amino-2-[2-(dimethylamino)ethyl]-1H-

benzo[de]isoquinoline-1,3(2H)-dione
dihydrochloride [3]

SMILES CN(C)CCN1C(=O)c2cccc3cc(N)ccc3c2C1=O
[1]

CN(C)CCN1C(=O)c2cccc3cc(N)ccc3c2C1=O.Cl.Cl
[4]

InChI Key UPALIKSFLSVKIS-UHFFFAOYSA-N [1] AEMLYYQEBPJIEO-UHFFFAOYSA-N [4]

Structural Depiction: The core structure consists of a 1,8-naphthalimide moiety linked to a 2-

(dimethylamino)ethyl group at the imide nitrogen [1]. The dihydrochloride salt forms when two hydrochloric acid
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molecules protonate the basic tertiary amine and the primary aromatic amine groups on the naphthalimide ring

system.

Amonafide

Base Structure

has

Dihydrochloride Salt

forms

1,8-Naphthalimide Core 2-(dimethylamino)ethyl side chain Protonated Tertiary Amine (HCl) Protonated Aromatic Amine (HCl)

Click to download full resolution via product page

Diagram of Amonafide dihydrochloride structural components, highlighting the naphthalimide core and protonated

amine groups.

Physicochemical Properties

The following table lists key physicochemical properties of the Amonafide base compound.

Property Value / Description

Appearance Yellow to dark yellow solid [1]

Melting Point 162 - 164 °C [1]

Predicted Boiling Point 500.2 ± 35.0 °C [1]

Predicted Density 1.306 ± 0.06 g/cm³ [1]

Predicted pKa 8.83 ± 0.28 [1]

Solubility Soluble in DMSO (57 mg/mL) and Methanol; Insoluble in Water [1] [2]

Storage Keep in a dark place, sealed in dry conditions at 2-8°C [1]
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Mechanism of Action and Biological Profile

Primary Mechanism: Amonafide is a topoisomerase II (Topo II) inhibitor and DNA intercalator [5] [6] [2]. It
induces protein-associated DNA strand breaks by interfering with the DNA breakage-reunion activity of Topo

II, ultimately leading to apoptosis [2].
Cellular Effects: Beyond its primary mechanism, research indicates Amonafide can induce reactive oxygen

species (ROS) generation and autophagic cell death in certain contexts [5] [7].
Key Characteristic: It is notably unaffected by P-glycoprotein-mediated efflux, a common mechanism of

multidrug resistance, unlike other Topo II inhibitors like doxorubicin or etoposide [2].

Research and Clinical Development

Clinical Status: Amonafide has been evaluated in multiple Phase 2 and Phase 3 clinical trials for cancers

including Acute Myeloid Leukemia and solid tumors [2]. However, its development has been challenged by
dose-limiting toxicities, such as myelosuppression and central neurotoxicity, which have limited its clinical

application [5] [8].
Current Research Focus: To overcome these limitations, current research is heavily focused on prodrug
strategies. A 2024 study developed a novel dual-enzyme responsive prodrug (AcKLP) for glioblastoma
treatment [5].

Design: The prodrug remains inactive until sequentially activated by two enzymes (HDAC and CTSL)
overexpressed in glioblastoma cells [5].

Outcome: This approach demonstrated high selectivity with an IC₅₀ >100 µM in normal cells (HUVEC)
vs. ~2.3 µM in glioblastoma (U87) cells, significantly reducing off-target toxicity [5].

Emerging Applications: A 2025 study identified Amonafide as a novel geroprotector in a C. elegans model,
where it extended healthspan and lifespan by activating mitochondrial and other cellular defense pathways.

This suggests potential for application in age-related diseases like Parkinson's [9].

Experimental Protocols for Cytotoxicity Assessment

The MTT assay is a standard method for evaluating the cytotoxicity and antiproliferative activity of Amonafide and

its derivatives. Below is a generalized protocol based on cited research [2] [8].
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Start

Plate cells in 96-well plates

Incubate for 24h

Add serial dilutions of Amonafide

Incubate for 72h

Add MTT reagent

Incubate for 4h

Dissolve formazan crystals with DMSO

Measure absorbance at 570nm

Calculate IC50 values

Key Parameters

Cell Density: 2.5 x 10³ cells/well

  defines

Compound Solvent: DMSO

  defines

Incubation Time: 72h

  defines
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Workflow for MTT assay to evaluate Amonafide cytotoxicity, showing key steps and parameters.

Key Considerations for Research Use

Solubility and Storage: For in vitro work, prepare a stock solution in DMSO and store aliquots as

recommended. The compound is light-sensitive [1] [2].
Cytotoxicity Range: The IC₅₀ values of Amonafide are cell line-dependent. Consult literature for specific

models, as values can range from low micromolar to over 25 µM [6].
Safety: Amonafide is for research use only and is a controlled substance in some territories [6]. It must be

handled with appropriate precautions in a laboratory setting.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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